Cas no 2877708-35-3 (2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide)

2-[4-(2,4-Difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide is a synthetic organic compound featuring a piperazine core substituted with a 2,4-difluorophenyl group and an acetamide moiety bearing a propenyl side chain. This structure confers potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules targeting central nervous system (CNS) receptors. The difluorophenyl group enhances lipophilicity and metabolic stability, while the piperazine scaffold offers versatility for further derivatization. The propenyl side chain provides a reactive handle for conjugation or polymerization. Its well-defined synthetic pathway and high purity make it suitable for research applications in drug discovery and pharmacological studies. The compound's stability under standard storage conditions ensures reliable experimental reproducibility.
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide structure
2877708-35-3 structure
Product Name:2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
CAS No:2877708-35-3
MF:C15H19F2N3O
MW:295.32767033577
CID:5309994
PubChem ID:165433809
Update Time:2025-06-08

2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • F6809-5009
    • 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
    • 2877708-35-3
    • AKOS040883708
    • Inchi: 1S/C15H19F2N3O/c1-2-5-18-15(21)11-19-6-8-20(9-7-19)14-4-3-12(16)10-13(14)17/h2-4,10H,1,5-9,11H2,(H,18,21)
    • InChI Key: OWMKPYJXDMZBJZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1CCN(CC(NCC=C)=O)CC1)F

Computed Properties

  • Exact Mass: 295.14961856g/mol
  • Monoisotopic Mass: 295.14961856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.6Ų

2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6809-5009-2μmol
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
2μmol
$85.5 2023-09-07
Life Chemicals
F6809-5009-5μmol
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
5μmol
$94.5 2023-09-07
Life Chemicals
F6809-5009-10μmol
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
10μmol
$103.5 2023-09-07
Life Chemicals
F6809-5009-20μmol
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
20μmol
$118.5 2023-09-07
Life Chemicals
F6809-5009-1mg
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
1mg
$81.0 2023-09-07
Life Chemicals
F6809-5009-2mg
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
2mg
$88.5 2023-09-07
Life Chemicals
F6809-5009-3mg
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
3mg
$94.5 2023-09-07
Life Chemicals
F6809-5009-4mg
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
4mg
$99.0 2023-09-07
Life Chemicals
F6809-5009-5mg
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
5mg
$103.5 2023-09-07
Life Chemicals
F6809-5009-10mg
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
2877708-35-3
10mg
$118.5 2023-09-07

Additional information on 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide

Introduction to 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide (CAS No. 2877708-35-3)

2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide, also known by its CAS number 2877708-35-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a piperazine ring and a difluorophenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide is C16H19F2N2O, and its molecular weight is approximately 301.33 g/mol. The compound's structure consists of a central piperazine ring, which is a common scaffold in many pharmaceuticals due to its ability to modulate various biological targets. The presence of the difluorophenyl group adds to the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. These interactions may have implications for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential in neurological disorders, 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. This makes it a promising candidate for the development of new anti-inflammatory drugs, which could be beneficial for treating conditions such as arthritis and inflammatory bowel disease.

The pharmacological profile of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide has also been explored in preclinical studies. In vitro assays have shown that it exhibits potent activity against various cell lines, suggesting potential applications in oncology. The compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis makes it an attractive target for further investigation in cancer research.

The safety and efficacy of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide are currently being evaluated through a series of preclinical and early-stage clinical trials. These trials aim to assess the compound's pharmacokinetic properties, toxicity profiles, and therapeutic potential in various disease models. Preliminary results have been promising, with the compound demonstrating favorable safety margins and significant biological activity.

In conclusion, 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide (CAS No. 2877708-35-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more data becomes available from clinical trials, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd